![molecular formula C21H24ClN3O3 B4460153 N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-4-methoxybenzamide](/img/structure/B4460153.png)
N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-4-methoxybenzamide
Overview
Description
N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-4-methoxybenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as L-745,870 and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-4-methoxybenzamide has been found to have a variety of potential applications in scientific research. This compound has been studied for its effects on dopamine receptors and has been found to be a potent and selective antagonist of the dopamine D4 receptor. This makes it a promising compound for the treatment of psychiatric disorders such as schizophrenia and ADHD.
Mechanism of Action
The mechanism of action for N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-4-methoxybenzamide involves its binding to the dopamine D4 receptor. This binding blocks the action of dopamine on this receptor, which leads to a decrease in dopamine signaling. This decrease in dopamine signaling is thought to be responsible for the therapeutic effects of this compound.
Biochemical and Physiological Effects:
N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-4-methoxybenzamide has been found to have a variety of biochemical and physiological effects. This compound has been shown to decrease the release of dopamine in the prefrontal cortex, which is thought to be responsible for its therapeutic effects in psychiatric disorders. Additionally, this compound has been found to increase the release of acetylcholine in the prefrontal cortex, which may also contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-4-methoxybenzamide is its selectivity for the dopamine D4 receptor. This makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation of this compound is its relatively low potency, which may limit its usefulness in certain experiments.
Future Directions
There are several future directions for the study of N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-4-methoxybenzamide. One area of research is the development of more potent analogs of this compound that may be more useful in certain experiments. Additionally, this compound may be studied for its potential applications in the treatment of other psychiatric disorders beyond schizophrenia and ADHD. Finally, the role of the dopamine D4 receptor in various physiological and pathological processes may be further elucidated using this compound as a tool.
properties
IUPAC Name |
N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-4-methoxybenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24ClN3O3/c1-3-20(26)25-12-10-24(11-13-25)19-9-6-16(14-18(19)22)23-21(27)15-4-7-17(28-2)8-5-15/h4-9,14H,3,10-13H2,1-2H3,(H,23,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOHBQEJIICJCOZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)OC)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24ClN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.